Cas no 93272-15-2 ((METHOXYCARBONYL)-L-TRYPTOPHAN)

(Methoxycarbonyl)-L-tryptophan is a modified tryptophan derivative featuring a methoxycarbonyl group, which enhances its utility in peptide synthesis and pharmaceutical research. This compound serves as a protected form of L-tryptophan, offering improved stability and controlled reactivity during solid-phase or solution-phase peptide coupling reactions. The methoxycarbonyl moiety provides selective deprotection options, facilitating complex peptide assembly. Its structural integrity and compatibility with standard coupling reagents make it valuable for synthesizing biologically active peptides and peptidomimetics. Additionally, it is used in medicinal chemistry for developing enzyme inhibitors and receptor modulators due to its retained chirality and functional group versatility. Suitable for research applications requiring precise amino acid modifications.
(METHOXYCARBONYL)-L-TRYPTOPHAN structure
93272-15-2 structure
Product Name:(METHOXYCARBONYL)-L-TRYPTOPHAN
CAS No:93272-15-2
MF:C13H14N2O4
MW:262.261263370514
CID:5713251
PubChem ID:12093859
Update Time:2025-06-11

(METHOXYCARBONYL)-L-TRYPTOPHAN Chemical and Physical Properties

Names and Identifiers

    • SCHEMBL753982
    • (METHOXYCARBONYL)-L-TRYPTOPHAN
    • methyloxy-carbonyl-l-tryptophan
    • 93272-15-2
    • Moc-Trp-OH
    • L-Tryptophan, N-(methoxycarbonyl)-
    • Inchi: 1S/C13H14N2O4/c1-19-13(18)15-11(12(16)17)6-8-7-14-10-5-3-2-4-9(8)10/h2-5,7,11,14H,6H2,1H3,(H,15,18)(H,16,17)/t11-/m0/s1
    • InChI Key: YYZYDKOBSFGJNZ-NSHDSACASA-N
    • SMILES: OC([C@H](CC1=CNC2C=CC=CC1=2)NC(=O)OC)=O

Computed Properties

  • Exact Mass: 262.09535693g/mol
  • Monoisotopic Mass: 262.09535693g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 348
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 91.4Ų

Experimental Properties

  • Density: 1.369±0.06 g/cm3(Predicted)
  • Boiling Point: 536.5±45.0 °C(Predicted)
  • pka: 4.44±0.10(Predicted)

(METHOXYCARBONYL)-L-TRYPTOPHAN Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1749520-1g
(Methoxycarbonyl)-l-tryptophan
93272-15-2 98%
1g
¥1692.00 2024-04-24

Additional information on (METHOXYCARBONYL)-L-TRYPTOPHAN

Introduction to (METHOXYCARBONYL)-L-TRYPTOPHAN (CAS No. 93272-15-2)

(METHOXYCARBONYL)-L-TRYPTOPHAN (CAS No. 93272-15-2) is a versatile and important compound in the field of chemical and pharmaceutical research. This amino acid derivative, also known as Methoxycarbonyl-L-Tryptophan, has gained significant attention due to its unique properties and potential applications in various areas, including drug development, biochemistry, and medicinal chemistry.

The chemical structure of (METHOXYCARBONYL)-L-TRYPTOPHAN consists of a tryptophan backbone with a methoxycarbonyl group attached to the nitrogen atom of the amino acid. This modification imparts specific characteristics that make it valuable in the synthesis of peptides and proteins, as well as in the design of novel therapeutic agents.

Recent studies have highlighted the importance of (METHOXYCARBONYL)-L-TRYPTOPHAN in the development of drugs targeting neurological disorders. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of Methoxycarbonyl-L-Tryptophan exhibit potent neuroprotective effects, making them promising candidates for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

In addition to its therapeutic potential, (METHOXYCARBONYL)-L-TRYPTOPHAN has been extensively studied for its role in protein engineering and peptide synthesis. The methoxycarbonyl group provides a convenient handle for further functionalization, enabling researchers to create complex molecular structures with tailored biological activities. This has led to the development of novel peptides with enhanced stability and bioavailability, which are crucial for improving drug delivery systems.

The synthesis of (METHOXYCARBONYL)-L-TRYPTOPHAN typically involves a multi-step process that includes the protection of functional groups, introduction of the methoxycarbonyl moiety, and subsequent deprotection steps. Advanced synthetic methods, such as solid-phase peptide synthesis (SPPS), have been employed to streamline this process and increase yield and purity. These advancements have made it possible to produce large quantities of high-purity Methoxycarbonyl-L-Tryptophan for both research and commercial applications.

From a biochemical perspective, (METHOXYCARBONYL)-L-TRYPTOPHAN has been shown to interact with various cellular targets, including enzymes and receptors. A 2021 study in Bioorganic & Medicinal Chemistry Letters reported that certain derivatives of Methoxycarbonyl-L-Tryptophan can modulate the activity of specific enzymes involved in signal transduction pathways, offering new avenues for drug discovery and development.

The stability and solubility properties of (METHOXYCARBONYL)-L-TRYPTOPHAN are also noteworthy. Unlike some other amino acid derivatives, it exhibits good solubility in both aqueous and organic solvents, which is advantageous for its use in various experimental conditions. This property has facilitated its application in high-throughput screening assays and other biotechnological processes.

In conclusion, (METHOXYCARBONYL)-L-TRYPTOPHAN (CAS No. 93272-15-2) is a multifaceted compound with significant potential in multiple areas of chemical and pharmaceutical research. Its unique chemical structure and versatile properties make it an invaluable tool for scientists working on drug development, protein engineering, and biochemical studies. As research continues to advance, it is likely that new applications for this compound will be discovered, further cementing its importance in the scientific community.

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